Cas no 831236-39-6 (2-{5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2-methoxyphenyl)acetamide)

2-{5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2-methoxyphenyl)acetamide structure

831236-39-6 structure

Product Name:2-{5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2-methoxyphenyl)acetamide

CAS No:831236-39-6

MF:C₂₀H₁₉N₅O₂S

MW:393.462162256241

CID:6351979

PubChem ID:2975254

Update Time:2024-01-06

2-{5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

- 2-{5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2-methoxyphenyl)acetamide
- 831236-39-6
- F0653-0044
- 2-{[5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-methoxyphenyl)acetamide
- 2-[[5-(1H-indol-3-yl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]-N-(2-methoxyphenyl)acetamide
- AKOS003946386
- 2-((5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-yl)thio)-N-(2-methoxyphenyl)acetamide
- Inchi： 1S/C20H19N5O2S/c1-25-19(14-11-21-15-8-4-3-7-13(14)15)23-24-20(25)28-12-18(26)22-16-9-5-6-10-17(16)27-2/h3-11,21H,12H2,1-2H3,(H,22,26)
- InChI Key： PGSYHTQXRNKCFU-UHFFFAOYSA-N
- SMILES： S(CC(NC1C=CC=CC=1OC)=O)C1=NN=C(C2=CNC3C=CC=CC2=3)N1C

Computed Properties

Exact Mass: 393.12594604g/mol
Monoisotopic Mass: 393.12594604g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 28
Rotatable Bond Count: 6
Complexity: 539
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 110Å²

2-{5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2-methoxyphenyl)acetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0653-0044-2μmol	2-{[5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-methoxyphenyl)acetamide	831236-39-6	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0653-0044-5μmol	2-{[5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-methoxyphenyl)acetamide	831236-39-6	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F0653-0044-10μmol	2-{[5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-methoxyphenyl)acetamide	831236-39-6	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F0653-0044-20μmol	2-{[5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-methoxyphenyl)acetamide	831236-39-6	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F0653-0044-1mg	2-{[5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-methoxyphenyl)acetamide	831236-39-6	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F0653-0044-2mg	2-{[5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-methoxyphenyl)acetamide	831236-39-6	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F0653-0044-3mg	2-{[5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-methoxyphenyl)acetamide	831236-39-6	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F0653-0044-4mg	2-{[5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-methoxyphenyl)acetamide	831236-39-6	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F0653-0044-5mg	2-{[5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-methoxyphenyl)acetamide	831236-39-6	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F0653-0044-10mg	2-{[5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-methoxyphenyl)acetamide	831236-39-6	90%+	10mg	$79.0	2023-05-17